

Unveiling the Therapeutic Potential of Viprostol: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name:	Vesadol
CAS No.:	78837-97-5
Cat. No.:	B1200130

[Get Quote](#)

Please Note: Initial searches for "**Vesadol**" yielded no relevant results, suggesting a possible typographical error. The following technical guide focuses on Viprostol, a compound with a substantial body of preclinical and clinical research aligning with the user's query.

Introduction

Viprostol (dl-15-deoxy-16-hydroxy-16(α/β)-vinyl-prostaglandin E2 methyl ester) is a synthetic analog of prostaglandin E2 (PGE2) that has been investigated for its potential therapeutic applications, primarily as an antihypertensive agent. Its mechanism of action is centered on its ability to induce vasodilation, thereby lowering blood pressure. This technical guide provides a comprehensive overview of the core preclinical and clinical data on Viprostol, with a focus on its pharmacological effects, underlying mechanisms, and relevant experimental methodologies.

Core Pharmacological Activities

Viprostol's primary pharmacological activities stem from its structural similarity to PGE2, allowing it to interact with prostaglandin receptors and elicit downstream signaling events. The key activities investigated are its antihypertensive, vasodilatory, and antilipolytic effects.

Antihypertensive and Vasodilatory Effects

Viprostol has demonstrated significant antihypertensive effects in preclinical models, primarily through its potent vasodilatory action.

Quantitative Data Summary: Vasodilatory Effects of Viprostol

Experimental Model	Vascular Bed	Viprostol Administration	Observed Effect	Citation
Anesthetized Beagle Dogs	Coronary, Renal, Mesenteric, Femoral, Carotid Arteries	Direct intra-arterial injection	Increased blood flow	[1]
Isolated Rabbit Central Ear Artery	-	Perfusion	Smooth muscle relaxation (potency similar to PGE2)	[1]
KCl-contracted Rat Basilar Artery	Basilar Artery	Concentration-dependent	Biphasic: Contraction ($< 3 \times 10^{-6}$ M), Relaxation ($> 3 \times 10^{-6}$ M)	[2]
KCl-contracted Rat Small Mesenteric Artery	Mesenteric Artery	Concentration-dependent	Biphasic response similar to basilar artery	[2]
KCl-contracted Rat Small Mesenteric Vein	Mesenteric Vein	1×10^{-6} to 1×10^{-4} M	Concentration-related relaxation	[2]

Quantitative Data Summary: Antihypertensive Effects of Viprostol in Spontaneously Hypertensive Rats (SHR)

Treatment Condition	Effect on Antihypertensive Action	Implication	Citation
Pretreatment with indomethacin, chlorpheniramine plus cimetidine, atropine, or propranolol	No alteration	Vasodilation is not mediated by endogenous prostaglandins, histamine, cholinergic, or beta-adrenergic systems.	[1]
Bilateral nephrectomy or bilaterally ligated ureters	No alteration	Action is independent of kidney secretory or excretory functions.	[1]

Effects on the Adrenergic Nervous System

Viprostol also exhibits a weak alpha-adrenoceptor blockade, which may contribute to its overall antihypertensive effect.

Quantitative Data Summary: Adrenergic System Effects of Viprostol

Experimental Model	Observation	Conclusion	Citation
Cats	Did not inhibit renal sympathetic nerve discharge.	Does not block nerve transmission at the ganglion or pre/postganglionic fibers.	[3]
Cat Nictitating Membrane	Partially blocked contractile response to epinephrine and norepinephrine.	Weak alpha-adrenoceptor blockade.	[3]
Spontaneously Hypertensive Rats (SHR)	Partially blocked vasopressor response to norepinephrine and epinephrine; did not influence angiotensin II response.	Specific, weak alpha-adrenoceptor blockade.	[3]
Pithed SHR	Significantly inhibited blood pressure increase from spinal cord stimulation (T7-T9).	Likely due to postsynaptic alpha-adrenoceptor blockade.	[3]
Pithed SHR	Did not antagonize tachycardia from spinal cord stimulation (C7-T1).	Does not activate presynaptic alpha-adrenoceptors.	[3]

Antilipolytic Activity

In addition to its cardiovascular effects, Viprostol has been shown to possess antilipolytic properties.

Quantitative Data Summary: Antilipolytic Effects of Viprostol

Experimental Model	Viprostol Concentration	Observed Effect	Citation
Isolated Epididymal Adipocytes (Spontaneously Obese Rat)	10 μ M to 1 mM	Dose-dependent inhibition of catecholamine-stimulated lipolysis.	
Isolated Epididymal Adipocytes (Spontaneously Obese Rat)	10 μ M	Inhibited maximum catecholamine-stimulated lipolysis by ~35%.	

Clinical Investigations: Androgenetic Alopecia

A clinical trial was conducted to evaluate the efficacy of transdermal Viprostol for the treatment of male pattern baldness (androgenetic alopecia).

Quantitative Data Summary: Clinical Trial of Viprostol for Androgenetic Alopecia

Parameter	Details	Citation
Study Design	Randomized, placebo-controlled	[4]
Participants	57 men with androgenetic alopecia	[4]
Treatment	Viprostol, vehicle, or placebo applied twice daily	[4]
Duration	24 weeks	[4]
Outcome	Nonvellus target area hair counts declined in all three treatment groups.	[4]
Conclusion	Viprostol is not an effective hair growth promoter in androgenetic alopecia.	[4]

Experimental Protocols

Assessment of Vasodilatory Effects in Anesthetized Beagle Dogs

- Animal Model: Anesthetized beagle dogs.
- Procedure:
 - The animals were anesthetized.
 - Catheters were placed in the coronary, renal, mesenteric, femoral, and carotid arteries for direct drug administration.
 - Blood flow in these vascular beds was monitored using appropriate flowmetry techniques.
 - Viprostol was injected directly into the arteries at doses that did not cause a systemic drop in blood pressure.
 - Changes in blood flow were recorded and compared to baseline.[\[1\]](#)

Evaluation of Alpha-Adrenoceptor Blockade in Pithed Spontaneously Hypertensive Rats (SHR)


- Animal Model: Pithed Spontaneously Hypertensive Rats (SHR).
- Procedure:
 - The rats were pithed to eliminate central nervous system influences on the cardiovascular system.
 - The spinal cord was stimulated electrically at specific segments (T7-T9) to induce a vasopressor response (increase in blood pressure).
 - Viprostol was administered to the animals.
 - The electrical stimulation was repeated, and the change in the vasopressor response was measured to assess postsynaptic alpha-adrenoceptor blockade.[\[3\]](#)

- To assess presynaptic alpha-adrenoceptor activity, the spinal cord was stimulated at the cardio-accelerator segments (C7-T1) to induce tachycardia. The effect of Viprostol on this response was observed.[3]

Clinical Trial Protocol for Androgenetic Alopecia

- Study Design: A randomized, double-blind, placebo-controlled trial.
- Participants: 57 male subjects diagnosed with androgenetic alopecia.
- Intervention: Participants were randomly assigned to one of three groups: topical Viprostol solution, vehicle solution (placebo), or a no-treatment control group. The solutions were applied twice daily to the affected scalp area.
- Duration: The treatment period was 24 weeks.
- Efficacy Assessment:
 - Objective: Nonvellus hair counts were determined from macrophotographs of a targeted area on the scalp at baseline and at the end of the study.
 - Subjective: Both the investigators and the patients provided a subjective assessment of hair growth.
- Outcome Analysis: The change in nonvellus hair count from baseline was compared between the three groups.[4]


Signaling Pathways and Experimental Workflows



[Click to download full resolution via product page](#)


Caption: Proposed signaling pathway for Viprostol-induced vasodilation.

Experimental Workflow: In Vivo Vasodilation Study



[Click to download full resolution via product page](#)

Caption: Workflow for assessing Viprostol's in vivo vasodilatory effects.



[Click to download full resolution via product page](#)

Caption: Logical flow of Viprostol's antihypertensive mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Mechanism of action of a new prostaglandin antihypertensive, viprostol [CL 115 347; (dl)-15-deoxy-16-hydroxy-16(alpha/beta)-vinyl-prostaglandin E2 methyl ester]: (I). Vasodilation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Studies on the effects of viprostol in isolated small blood vessels and thoracic aorta of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Mechanism of action of a new prostaglandin antihypertensive, viprostol [CL 115 347; (dl)-15-deoxy-16-hydroxy-16(alpha/beta)-vinyl-prostaglandin E2 methyl ester]: (II). Effects on the adrenergic nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Transdermal viprostol in the treatment of male pattern baldness - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Unveiling the Therapeutic Potential of Viprostol: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1200130/docs#unveiling-the-therapeutic-potential-of-viprostol-a-technical-guide\]](https://www.benchchem.com/product/b1200130/docs#unveiling-the-therapeutic-potential-of-viprostol-a-technical-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)